Methyl 2-(4-cyclohexylphenyl)imidazo[1,2-a]pyridine-6-carboxylate

• IUPAC Name: methyl 2-(4-cyclohexylphenyl)imidazo[1,2-a]pyridine-6-carboxylate
• InChI: InChI=1S/C21H22N2O2/c1-25-21(24)18-11-12-20-22-19(14-23(20)13-18)17-9-7-16(8-10-17)15-5-3-2-4-6-15/h7-15H,2-6H2,1H3
• InChI Key: JPRJISIWZBJFLC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN2C=C(N=C2C=C1)C3=CC=C(C=C3)C4CCCCC4
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

“Methyl 2-(4-cyclohexylphenyl)imidazo[1,2-a]pyridine-6-carboxylate” is a chemical compound with the CAS Number: 900019-66-1. It has a molecular weight of 334.42 and its IUPAC name is methyl 2-(4-cyclohexylphenyl)imidazo[1,2-a]pyridine-6-carboxylate. The compound is solid in its physical form.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines can be achieved via a five-component cascade reaction utilizing cyanoacetohydrazide, 4-nitroacetophenone, 1,1-bis(methylthio)-2-nitroethylene, and various diamines in a mixture of water and ethanol. This efficient domino protocol involves a sequence of N, N-acetal formation, Knoevenagel condensation, Michael reaction, imine–enamine tautomerization, and N-cyclization as key steps.

Molecular Structure Analysis

The InChI code for this compound is 1S/C21H22N2O2/c1-25-21(24)18-11-12-20-22-19(14-23(20)13-18)17-9-7-16(8-10-17)15-5-3-2-4-6-15/h7-15H,2-6H2,1H3. This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been synthesized via a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. They have also been synthesized using solid support catalysts such as Al2O3 and TiCl4.

Physical And Chemical Properties Analysis

The compound is solid in its physical form. The compound’s molecular weight is 334.42.

Scientific Research Applications

Comprehensive Analysis of Methyl 2-(4-cyclohexylphenyl)imidazo[1,2-a]pyridine-6-carboxylate Applications

The compound Methyl 2-(4-cyclohexylphenyl)imidazo[1,2-a]pyridine-6-carboxylate is a derivative of imidazo[1,2-a]pyridine, which is a significant scaffold in medicinal chemistry due to its wide range of applications. Below is a detailed analysis of its unique applications across various scientific research fields.

Drug Development: Imidazo[1,2-a]pyridine derivatives are foundational structures for many drugs. .

Cancer Research: Molecular docking studies suggest that derivatives of imidazo[1,2-a]pyridine can bind to VEGFR2 receptors, which are key inhibitors of tumor cell growth and angiogenesis. .

Material Science: Due to its structural characteristics, this compound may have applications in material science. .

Antituberculosis Agents: Recent developments have shown that imidazo[1,2-a]pyridine analogues serve as effective antituberculosis agents. .

Synthetic Chemistry: The compound can be synthesized through eco-friendly and scalable methods, which is beneficial for large-scale production. .

Agricultural Chemistry: Imidazo[1,2-a]pyridine derivatives are used in the synthesis of agricultural products such as insecticides, fungicides, herbicides, and plant growth regulators. .

Neurological Disorders: Some imidazo[1,2-a]pyridine derivatives are used in the treatment of insomnia and anxiety. .

HIV Treatment: The structural element of this compound is similar to that found in drugs used for treating HIV infection. .

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, the class of compounds to which it belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .

Mode of Action

Imidazo[1,2-a]pyridines are often functionalized through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Result of Action

Some imidazo[1,2-a]pyridine derivatives have shown potential as anticancer agents, with the ability to induce apoptosis .

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H312, and H332. The precautionary statements include P261, P264, P270, P271, P280, P301 + P312 + P330, P302 + P352 + P312, P304 + P340 + P312, P363, P402 + P404, and P501.